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Compound of Interest

Compound Name: Linalool

CAS No.: 22564-99-4

Cat. No.: B7769704

Get Quote

Executive Summary
This guide provides a technical comparative analysis of the two enantiomers of linalool: (R)-

(-)-linalool (Licareol) and (S)-(+)-linalool (Coriandrol). While chemically identical in molecular

weight and boiling point, their three-dimensional orientation results in distinct pharmacological

profiles, particularly in neuroactivity and olfactory perception.

Key Finding: The most significant divergence lies in psychopharmacology. (R)-(-)-linalool
exhibits potent sedative and anxiolytic properties via NMDA receptor antagonism, whereas (S)-

(+)-linalool acts as a physiological activator, often increasing heart rate and arousal.

Stereochemical & Olfactory Distinction
Before analyzing bioactivity, researchers must validate the enantiomeric purity of their

substrate, as commercial "linalool" is often a racemic mixture.
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Feature (R)-(-)-Linalool (S)-(+)-Linalool

Common Name Licareol Coriandrol

Major Natural Source
Lavandula angustifolia

(Lavender), Basil

Coriandrum sativum

(Coriander), Orange peel

Olfactory Profile
Woody, floral, "clean" lavender

scent

Sweet, floral, herbaceous,

petitgrain-like

CAS Number 126-91-0 126-90-9

Neuropharmacological Profile: Sedation vs.
Activation
The most critical functional difference for drug development is the impact on the Central

Nervous System (CNS).

Mechanism of Action (CNS)
Research indicates that chirality dictates the binding affinity to voltage-gated channels and

neurotransmitter receptors.

(R)-(-)-Linalool: Acts as a sedative. It negatively modulates the glutamatergic system,

specifically acting as a competitive antagonist at the NMDA receptor (N-methyl-D-aspartate).

It also potentiates GABA_A receptor currents, leading to hyperpolarization.

(S)-(+)-Linalool: Acts as an activator. In human inhalation studies, this enantiomer has been

shown to increase heart rate and skin conductance, suggesting a sympathomimetic effect or

lack of NMDA inhibition compared to its mirror image.

Visualization: Synaptic Modulation Pathways
The following diagram illustrates the divergent signaling pathways of the enantiomers in the

synaptic cleft.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b7769704/docs?utm_src=pdf-body#comparative-bioactivity-guide-r-linalool-vs-s-linalool
https://www.benchchem.com/product/b7769704/docs?utm_src=pdf-body#comparative-bioactivity-guide-r-linalool-vs-s-linalool
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(R)-(-)-Linalool

NMDA Receptor
(Glutamate)

Inhibits (Antagonist)

GABA-A Receptor
(Inhibitory)

Potentiates

(S)-(+)-Linalool

Weak/No Interaction

Physiological
Arousal/Activation

Increases HR/Skin Conductance

Ca2+ Influx
(Excitation)

Promotes

Cl- Influx
(Hyperpolarization)

Promotes

Sedation &
Anxiolysis

Reduced by (R)Driven by (R)

Click to download full resolution via product page

Figure 1: Divergent neuropharmacological mechanisms. (R)-(-)-linalool inhibits excitation via

NMDA antagonism, while (S)-(+)-linalool induces physiological arousal.

Comparative Efficacy Data
The following table synthesizes data from key studies (e.g., Höferl et al., Souto-Maior et al.)

regarding physiological and behavioral outcomes.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b7769704/docs?utm_src=pdf-body-img#comparative-bioactivity-guide-r-linalool-vs-s-linalool
https://www.benchchem.com/product/b7769704/docs?utm_src=pdf-body#comparative-bioactivity-guide-r-linalool-vs-s-linalool
https://www.benchchem.com/product/b7769704/docs?utm_src=pdf-body#comparative-bioactivity-guide-r-linalool-vs-s-linalool
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter (R)-(-)-Linalool (S)-(+)-Linalool Clinical Implication

Human Heart Rate
Significant Decrease

(-2.5 bpm avg)

Significant Increase

(+1.8 bpm avg)

(R) is suitable for

stress relief; (S) for

alertness.

Skin Conductance
Decreased

(Relaxation)
Increased (Activation)

Objective measure of

autonomic nervous

system state.

Antinociception (Pain)
High efficacy

(Opioid/Cholinergic)
Moderate efficacy

(R) is the preferred

candidate for

analgesic

formulations.

Antimicrobial (MIC)
Moderate (e.g., E. coli

MIC ~0.15%)
Moderate to High

Often equipotent,

though (S) shows

slight superiority

against certain fungi.

Experimental Protocols
To replicate these findings, precise chiral separation and validated behavioral assays are

required.

Protocol: Chiral Purity Verification (GC-MS)
Objective: Quantify the enantiomeric excess (ee) of the test substance before bioassays.

Sample Prep: Dilute 10 µL of essential oil/isolate in 990 µL of n-hexane (HPLC grade).

Column Selection: Use a cyclodextrin-based chiral stationary phase (e.g., Beta-DEX 120 or

Rt-βDEXse). Standard non-polar columns (DB-5) cannot separate enantiomers.

Thermal Program:

Initial: 50°C (hold 2 min).

Ramp: 2°C/min to 180°C.
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Carrier Gas: Helium at 1.0 mL/min constant flow.

Identification: (R)-(-)-linalool typically elutes before (S)-(+)-linalool on beta-cyclodextrin

phases, but this must be confirmed with pure optical standards.

Protocol: In Vivo Sedation Assay (Open Field Test)
Objective: Differentiate sedative effects from motor impairment.

Subjects: Male Swiss mice (25-30g), n=8 per group.

Treatment:

Group A: Vehicle (Tween 80 0.5%).

Group B: (R)-(-)-linalool (25 mg/kg, i.p.).

Group C: (S)-(+)-linalool (25 mg/kg, i.p.).

Procedure:

Administer treatment 30 minutes prior to testing.

Place subject in the center of an acrylic arena (50x50x30 cm) with a grid floor.

Record for 5 minutes via video tracking (e.g., EthoVision).

Metrics:

Crossing: Number of grid lines crossed (Locomotion).

Rearing: Number of vertical explorations (Exploratory behavior).

Validation: A sedative agent (R-linalool) will significantly reduce crossings and rearings

compared to Vehicle and S-linalool.

Visualization: Experimental Workflow
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Figure 2: Workflow for isolating and validating linalool enantiomers before specific bioactivity

assays.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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